Cas no 113913-55-6 (4-(2-Bromoethyl)piperidine)

• Product Name: 4-(2-Bromoethyl)piperidine
• CAS No: 113913-55-6
• MF: C₇H₁₄BrN
• MW: 192.096761226654
• MDL: MFCD04038853
• CID: 2179309
• PubChem ID: 13473146
• Update Time: 2025-07-02

4-(2-Bromoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoethyl)piperidine
• CS-0105360
• Piperidine, 4-(2-bromoethyl)-
• starbld0015260
• 113913-55-6
• DTXSID70541718
• MFCD04038853
• EN300-2989067
• SCHEMBL1706687
• DB-252619
• SY262901

• MDL： MFCD04038853
• Inchi： 1S/C7H14BrN/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-6H2
• InChI Key： MATRGCMIAKCCIJ-UHFFFAOYSA-N
• SMILES： BrCCC1CCNCC1

Computed Properties

• Exact Mass: 191.03096Da
• Monoisotopic Mass: 191.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-Bromoethyl)piperidine

Comprehensive Overview of 4-(2-Bromoethyl)piperidine (CAS No. 113913-55-6): Properties, Applications, and Industry Insights

4-(2-Bromoethyl)piperidine (CAS No. 113913-55-6) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This brominated piperidine derivative is characterized by its unique molecular structure, featuring a piperidine ring substituted with a 2-bromoethyl group. Its CAS registry number (113913-55-6) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's structural versatility makes it a valuable intermediate in synthetic chemistry. Researchers frequently employ 4-(2-Bromoethyl)piperidine as a building block for the preparation of more complex molecules, particularly in medicinal chemistry applications. Its reactive bromoethyl moiety allows for facile nucleophilic substitution reactions, enabling the creation of diverse molecular architectures. Recent studies highlight its potential in developing novel central nervous system (CNS) targeting compounds, aligning with current industry focus on neurological therapeutics.

From a physicochemical perspective, 4-(2-Bromoethyl)piperidine typically presents as a colorless to pale yellow liquid at room temperature. Its molecular weight of 192.09 g/mol and specific boiling point characteristics make it suitable for various laboratory-scale reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used for its identification and purity assessment, addressing common quality control questions in research settings.

The synthesis of CAS 113913-55-6 involves carefully controlled reactions to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. This aligns with frequent search queries regarding environmentally friendly synthesis methods and reduced waste generation in chemical production.

In pharmaceutical applications, the piperidine scaffold of 4-(2-Bromoethyl)piperidine is particularly valuable. Piperidine derivatives constitute approximately 20% of FDA-approved small molecule drugs, explaining the sustained research interest in compounds like 113913-55-6. Current investigations explore its potential in GPCR-targeted drug discovery, a hot topic in precision medicine development. The compound's ability to serve as a precursor for bioactive alkaloid analogs further enhances its research utility.

Handling and storage of 4-(2-Bromoethyl)piperidine require standard laboratory precautions. Proper containment in amber glass vessels under inert atmosphere helps maintain stability, addressing common storage-related queries from laboratory personnel. The compound's material safety data sheet (MSDS) provides essential guidance for safe handling practices in research environments.

Market analysis indicates growing demand for high-purity 113913-55-6, particularly from contract research organizations and academic institutions. Suppliers increasingly emphasize certificates of analysis (CoA) and batch-to-batch consistency, responding to purchaser concerns about quality assurance. The global market for piperidine derivatives continues to expand, driven by pharmaceutical R&D investments and the search for new therapeutic scaffolds.

Recent patent literature reveals innovative applications of 4-(2-Bromoethyl)piperidine in PET radiotracer development and multifunctional linker chemistry. These cutting-edge applications demonstrate the compound's ongoing relevance in contemporary research. Analytical challenges associated with impurity profiling of this compound remain an active area of method development, particularly for GMP-compliant production.

From a regulatory standpoint, CAS 113913-55-6 is not currently subject to significant international restrictions, facilitating its use in global research collaborations. However, researchers should consult local regulations regarding chemical shipment compliance, a frequent concern for international procurement. The compound's status under REACH regulations and other chemical inventories is periodically updated, requiring regular verification.

Future research directions for 4-(2-Bromoethyl)piperidine may explore its potential in bioconjugation chemistry and prodrug development, areas garnering increased attention in drug delivery optimization. The compound's balanced lipophilicity and molecular geometry make it particularly interesting for blood-brain barrier penetration studies, addressing a major challenge in CNS drug development.

In conclusion, 4-(2-Bromoethyl)piperidine (CAS No. 113913-55-6) represents a versatile and valuable chemical entity with broad applications in modern research. Its unique structural features and synthetic utility ensure continued importance in pharmaceutical innovation and chemical synthesis. As research methodologies advance and therapeutic targets evolve, this compound will likely maintain its position as a key building block in medicinal chemistry and related disciplines.